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Compound of Interest

Compound Name: Butyltrichlorosilane

Cat. No.: B1265895 Get Quote

The proper disposal of butyltrichlorosilane is critical for ensuring laboratory safety and

environmental protection. This highly reactive compound necessitates stringent protocols due

to its flammability and violent reaction with water, which liberates toxic and corrosive hydrogen

chloride gas.[1][2] Adherence to established procedures is paramount for researchers,

scientists, and drug development professionals handling this chemical.

Immediate Safety and Handling Protocols
Before commencing any disposal-related activities, it is imperative to be equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-

resistant gloves, protective clothing, and eye/face protection.[3] All handling of

butyltrichlorosilane waste should be conducted within a chemical fume hood to mitigate

inhalation risks.[3] Ensure that an emergency eye wash station and shower are readily

accessible.[4]

Waste butyltrichlorosilane and contaminated materials should be collected in a designated,

tightly sealed container.[2] It is crucial to handle this waste under an inert atmosphere and

prevent any contact with water or moisture.[3][5]

Spill Management
In the event of a spill, evacuate all non-essential personnel from the area and eliminate all

ignition sources.[4] Ventilate the area and use non-sparking tools for cleanup.[3][6] Absorb the
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spilled liquid with an inert material such as vermiculite, dry sand, or earth, and place it in a

sealed container for disposal.[4] Do not use water to clean up spills, as it will react violently.[2]

Quantitative Safety Data Summary
For quick reference, the following table summarizes the key safety parameters and hazards

associated with butyltrichlorosilane.

Parameter Value/Information Source

UN Number 1747 [6]

Flash Point 126 °F [1]

NFPA Flammability Rating 2 (Moderate) [4]

NFPA Reactivity Rating 0 (Minimal) [4]

Primary Hazards

Flammable liquid and vapor,

reacts violently with water,

causes severe skin burns and

eye damage, toxic if inhaled.

[2][3]

Incompatible Materials
Water, strong oxidizing agents,

alcohols, acids, bases, amines.
[5][6][7]

Hazardous Decomposition

Products

Hydrogen chloride, organic

acid vapors, carbon monoxide,

silicon dioxide, phosgene,

chlorine.

[4][6]

Disposal Workflow
The logical workflow for the proper disposal of butyltrichlorosilane is outlined below. This

process ensures that the waste is handled safely from the point of generation to its final

disposal by a licensed facility.
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Waste Generation & Collection

Temporary Storage

Disposal

Generate Butyltrichlorosilane Waste

Collect in a Designated, Dry, Tightly Sealed Container

Store in a Cool, Dry, Well-Ventilated Area

Transfer to Storage

Store Away from Incompatible Materials (e.g., Water, Oxidizers)

Label Container as Hazardous Waste

Prepare for Disposal

Arrange for Pickup by a Licensed Waste Disposal Facility

Final Disposal via Incineration (as recommended)

Click to download full resolution via product page

Butyltrichlorosilane Disposal Workflow
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Detailed Disposal Procedure
The ultimate disposal of butyltrichlorosilane must be conducted by a licensed and approved

waste disposal plant.[2][3] The primary recommended method of disposal is incineration.[6] It is

imperative to adhere to all local, state, and federal regulations regarding hazardous waste

disposal.[4]

Under no circumstances should butyltrichlorosilane or its containers be disposed of in

general laboratory trash or poured down the drain.[7] Empty containers should be handled with

care as they may contain flammable residual vapors.[6]

By strictly following these safety protocols and disposal procedures, laboratories can effectively

manage the risks associated with butyltrichlorosilane, ensuring a safe working environment

and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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